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Compound of Interest

Compound Name: Inonophenol C

Cat. No.: B12421483

Despite a comprehensive search of scientific literature and databases, no bioactive compound
identified as "Inonophenol C" could be found. As a result, a direct comparative guide on its
bioactivity, including quantitative data, experimental protocols, and signaling pathways, cannot
be provided at this time.

This report details the extensive search conducted and provides information on other similarly
named compounds that were investigated as potential alternatives. The primary objective was
to collate and present verifiable data for researchers, scientists, and drug development
professionals. However, the absence of any published data on "Inonophenol C" prevents a
direct comparison with other bioactive agents.

Search Methodology

A multi-step search strategy was employed to identify any information related to "Inonophenol
C." This included:

e Broad Searches: Initial searches for "Inonophenol C bioactivity" and "Inonophenol C
biological activity" were performed across major scientific databases.

o Targeted Searches: More specific queries, such as "Inonophenol C anti-inflammatory
activity,” "Inonophenol C antioxidant activity," and "Inonophenol C anticancer activity," were
conducted to find specific experimental data.
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o Chemical and Isolation Searches: Queries for "Inonophenol C chemical structure” and
“Inonophenol C isolation" were used to find information on its origin and composition.

» Alternative Compound Searches: To account for potential naming inconsistencies, searches
were performed for compounds with similar names, including "Inophyllin C," "Ugonin C," and
"Yangonin."

Findings on Alternative Compounds

While no information was found for "Inonophenol C," the search yielded data on other
bioactive compounds, which are summarized below. It is crucial to note that these are distinct
molecules and any biological activities attributed to them cannot be extrapolated to the
requested "Inonophenol C."

Ugonins
Ugonins are a class of flavonoids primarily isolated from the fern Helminthostachys zeylanica.

Various ugonins, such as Ugonin J, K, and V, have demonstrated a range of biological
activities.[1][2][3]

o Anti-inflammatory and Antioxidant Activity: Several ugonins have been reported to possess
anti-inflammatory and antioxidant properties.[2][4]

» Anticancer Activity: Studies have shown that certain ugonins can inhibit the migration and
invasion of cancer cells. For instance, Ugonin V has been shown to inhibit chondrosarcoma
cell metastasis in a concentration-dependent manner. Ugonin P has also been found to
inhibit the migration and invasion of lung cancer cells.

Yangonin
Yangonin is one of the major kavalactones found in the kava plant (Piper methysticum). It is

known for its psychoactive effects and has been studied for various other bioactivities.

o Neuromodulatory Effects: Yangonin acts as a cannabinoid receptor (CB1) agonist and can
modulate GABA-A receptor activity, contributing to its anxiolytic and sedative properties.

» Anti-inflammatory and Analgesic Effects: It has been shown to inhibit COX-1l and reduce
nociception and inflammatory hyperalgesia through spinal CB1 receptors in animal models.
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e Anticancer Activity: Yangonin has been found to induce autophagy in bladder cancer cells
and can enhance the efficacy of other anticancer drugs like docetaxel. This effect is
mediated through the inhibition of the mTOR signaling pathway.

Inophyllin A

Inophyllin A is a pyranoxanthone isolated from the plant Calophyllum inophyllum.

o Toxicity: It has been reported to be moderately toxic to the larvae of the Aedes aegypti
mosquito, suggesting potential larvicidal applications.

o Other Bioactivities of the Source Plant: Extracts from Calophyllum inophyllum have been
shown to possess various pharmacological properties, including anti-inflammatory,
antimicrobial, and cytotoxic activities.

Conclusion

The comprehensive search for "Inonophenol C" in publicly available scientific literature and
databases did not yield any results. This suggests that "Inonophenol C" may be a novel
compound not yet described in the literature, a proprietary compound with no publicly disclosed
data, or a potential misnomer.

Therefore, the requested comparative guide on the bioactivity of "Inonophenol C" cannot be
generated. The information provided on ugonins, yangonin, and inophyllin A is for informational
purposes only and should not be considered as a substitute for data on "Inonophenol C."

For researchers and professionals in drug development, it is recommended to verify the name
and source of "Inonophenol C" to enable a targeted and accurate literature search. Without
primary data on its isolation, characterization, and biological evaluation, any comparison would
be speculative and unfounded.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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